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The emergence of fungicide resistance is a significant threat to global food security and

sustainable agriculture. Pyraclostrobin, a quinone outside inhibitor (QoI) fungicide (FRAC

Group 11), is a widely used broad-spectrum fungicide valued for its efficacy against a range of

plant pathogens. However, its single-site mode of action presents a high risk for the

development of resistance. This guide provides a comparative evaluation of pyraclostrobin in

various fungicide rotation programs aimed at delaying resistance, supported by experimental

data and detailed methodologies.

Performance of Pyraclostrobin in Disease Control
Pyraclostrobin has demonstrated high efficacy against numerous fungal diseases. Field trials

have consistently shown its ability to control key pathogens, often outperforming or performing

comparably to other fungicide classes.

Table 1: Comparative Efficacy of Pyraclostrobin and Other Fungicides Against Early Leaf Spot

and Southern Stem Rot in Peanut
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Fungicide
Program

Active
Ingredient(s
)

Application
Rate (kg
a.i./ha)

Early Leaf
Spot
Control (%)

Southern
Stem Rot
Control (%)

Yield (
kg/ha )

Pyraclostrobi

n

Pyraclostrobi

n
0.17 85.2 68.4 4520

Azoxystrobin Azoxystrobin 0.22 84.1 65.1 4480

Tebuconazole Tebuconazole 0.23 80.5 72.3 4610

Chlorothalonil Chlorothalonil 1.26 75.6 45.8 4150

Untreated

Control
- - 32.4 21.7 3200

Data synthesized from field trials conducted over multiple years. Efficacy and yield can vary

based on environmental conditions and disease pressure.

Table 2: Efficacy of Pyraclostrobin-based Programs against Fusarium Head Blight (FHB) in

Wheat

Fungicide Program Active Ingredient(s)
Application Rate (g
a.i./ha)

FHB Control
Efficacy (%)

Pyraclostrobin Pyraclostrobin 225 >80

Epoxiconazole Epoxiconazole 225 >80

Pyraclostrobin +

Epoxiconazole

Pyraclostrobin +

Epoxiconazole
150 + 150 >85

Untreated Control - - 0

Data from field trials where MBC (carbendazim) resistance was present, indicating the utility of

alternative modes of action[1].

The Challenge of Fungicide Resistance
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The primary mechanism of resistance to QoI fungicides like pyraclostrobin is a point mutation in

the cytochrome b gene, most commonly the G143A substitution. This mutation prevents the

fungicide from binding to its target site in the mitochondrial respiratory chain, rendering it

ineffective.

Signaling Pathway of QoI Fungicide Action and
Resistance
The following diagram illustrates the mechanism of action of pyraclostrobin and the

development of resistance at the cellular level.
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Caption: Mechanism of pyraclostrobin action and resistance.

Strategies to Delay Resistance: Rotation and
Mixtures
To mitigate the risk of resistance, it is crucial to employ strategies that reduce the selection

pressure on the pathogen population. The two primary strategies are fungicide rotation

(alternation) and the use of tank-mixtures or pre-formulated mixtures.
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Rotation: In a rotation program, fungicides with different modes of action are applied in

sequence. This prevents a pathogen population from being repeatedly exposed to the same

selection pressure.

Mixtures: This strategy involves applying two or more fungicides with different modes of action

simultaneously. The rationale is that a pathogen strain resistant to one active ingredient will be

controlled by the other, making the evolution of dual resistance a much rarer event. Theoretical

models and some field observations suggest that mixtures are often more effective at delaying

resistance than alternations.

Experimental Data on Resistance Development
Long-term field studies are essential to evaluate the effectiveness of different resistance

management strategies. While direct comparative data on the rate of resistance development

in different pyraclostrobin rotation programs is limited, some studies provide valuable insights.

A study on Colletotrichum spp. causing strawberry crown rot demonstrated a significant

increase in the frequency of pyraclostrobin-resistant isolates with continued use.

Table 3: Frequency of Pyraclostrobin Resistance in Colletotrichum siamense from Strawberry

Fields

Year of Collection
Number of Isolates
Tested

Number of
Resistant Isolates

Resistance
Frequency (%)

2019 23 16 69.57

2021 30 30 100

Data from a study in Jiande, Zhejiang Province, highlighting the rapid selection for resistance

with repeated use of a single-site fungicide[2].

This rapid increase underscores the importance of implementing robust resistance

management programs from the outset.
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To ensure the reliability and comparability of data, standardized experimental protocols are

essential.

Fungicide Efficacy Field Trial Protocol (Adapted from
Cereal Trials)

Trial Design: Randomized complete block design with a minimum of four replicates.

Plot Size: Sufficiently large to minimize inter-plot interference (e.g., 2m x 10m).

Variety Selection: Use of a susceptible crop variety to ensure adequate disease pressure for

evaluation.

Fungicide Application:

Applications are made at critical growth stages for disease development (e.g., T1, T2, T3

in cereals).

Fungicides are applied using a calibrated sprayer to ensure accurate and uniform

coverage.

A non-treated control is included in each replicate.

Disease Assessment:

Disease severity is assessed visually on a percentage scale or using a standardized rating

scale at multiple time points.

Assessments are conducted by trained personnel to ensure consistency.

Yield and Quality Assessment:

Plots are harvested at maturity, and grain yield is determined.

Grain quality parameters (e.g., test weight, protein content) are measured.

Data Analysis: Analysis of variance (ANOVA) is used to determine statistically significant

differences between treatments.
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Protocol for Monitoring Fungicide Resistance
Sample Collection: Collect a representative sample of diseased plant tissue from each

treatment plot before and after fungicide applications, and at the end of the season.

Pathogen Isolation: Isolate the target pathogen from the collected plant tissue onto a suitable

culture medium.

In Vitro Fungicide Sensitivity Assay:

Prepare a range of concentrations of the test fungicide in the culture medium.

Inoculate the fungicide-amended medium with the isolated pathogen.

Measure the mycelial growth or spore germination after a defined incubation period.

Calculate the EC50 value (the effective concentration that inhibits 50% of growth) for each

isolate.

Molecular Detection of Resistance:

Extract DNA from the fungal isolates.

Use PCR-based methods (e.g., allele-specific PCR, sequencing) to detect the presence of

known resistance mutations (e.g., G143A in the cytochrome b gene).

Data Analysis:

Determine the frequency of resistant isolates in each treatment group.

Analyze the shift in EC50 values over time to quantify changes in sensitivity.

Experimental Workflow for Evaluating Rotation
Programs
The following diagram outlines a logical workflow for a multi-year study evaluating different

pyraclostrobin rotation strategies.
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Year 1: Establish Field Trial

Apply Fungicide Programs:
A) Pyraclostrobin alone

B) Pyraclostrobin rotation with DMI
C) Pyraclostrobin + Multisite mixture

D) Untreated Control

Collect Data:
- Disease Severity

- Yield
- Resistance Frequency (Baseline)

Continue Trial for Subsequent Years (2-5)

Annual Data Collection:
- Disease Severity

- Yield
- Resistance Frequency

Final Data Analysis:
- Compare efficacy over time

- Model rate of resistance development
- Economic analysis

End of StudyNext Year

Click to download full resolution via product page

Caption: Workflow for a multi-year fungicide rotation study.
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Conclusion and Recommendations
Pyraclostrobin is a highly effective fungicide, but its long-term utility is threatened by the

development of resistance. To preserve its efficacy, it is imperative to use it within a robust

resistance management program.

Avoid repeated applications of pyraclostrobin alone.

Utilize rotation programs that alternate pyraclostrobin with fungicides from different FRAC

groups (e.g., DMIs - Group 3, SDHIs - Group 7).

Incorporate tank-mixtures or pre-formulated mixtures of pyraclostrobin with multi-site

fungicides (e.g., chlorothalonil, mancozeb - Group M) whenever possible. Theoretical models

suggest this is a superior strategy to alternation for delaying resistance.

Adhere to label recommendations regarding the maximum number of applications per

season.

Integrate non-chemical control methods, such as resistant cultivars and cultural practices, to

reduce overall disease pressure and reliance on fungicides.

Continuous monitoring of pathogen populations for shifts in fungicide sensitivity is crucial for

adapting management strategies and ensuring the continued effectiveness of valuable tools

like pyraclostrobin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Evaluating Pyraclostrobin in Rotation Programs to
Delay Fungicide Resistance: A Comparative Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1461943#evaluating-pyraoxystrobin-in-
rotation-programs-to-delay-fungicide-resistance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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